Cas no 33665-90-6 (acesulfame)

• Product Name: acesulfame
• CAS No: 33665-90-6
• MF: C₄H₅NO₄S
• MW: 163.151799917221
• MDL: MFCD00868126
• CID: 54123
• Update Time: 2026-05-14

acesulfame Chemical and Physical Properties

Names and Identifiers

• acesulfame
• RARECHEM AM UC 0205
• SWEET ONE
• SUNETTE
• POTASSIUM 6-METHYL-1,2,3-OXATHIAZIN-4(3H)-ONE 2,2-DIOXIDE
• 6-methyl-3,4-dihydro-1,2,3-oxathiazin-4-one 2,2-dioxide
• ACESULFAME K
• ACESULFAME POTASSIUM
• ACESULFAME, FCC
• acetosulfam
• acetosulfame
• 3,4-Dihydro-6-methyl-1,2,3-oxathiazin-4-one 2,2-dioxide
• 6-Methyl-1，2，3-oxathiazin-4(3H)-one 2，2-dioxide

• MDL： MFCD00868126
• Inchi： 1S/C4H5NO4S/c1-3-2-4(6)5-10(7,8)9-3/h2H,1H3,(H,5,6)
• InChI Key： JLEKLYQXZHJOTQ-UHFFFAOYSA-M
• SMILES： [K+].CC1=CC(=O)N=S(=O)([O-])O1

Computed Properties

• Exact Mass: 162.99400
• Monoisotopic Mass: 162.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 80.8A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.83
• Melting Point: 123-123.5°
• Water Partition Coefficient: 270 g/L at 20 ºC
• PSA: 80.85000
• LogP: 0.69100
• Solubility: Soluble in water, slightly soluble in ethanol.

acesulfame Security Information

• WGK Germany：1
• RTECS：RP4489165

Additional information on acesulfame

Introduction to Aceulfame (CAS No. 33665-90-6) in Modern Chemical and Pharmaceutical Applications

Aceulfame, chemically known by the CAS number 33665-90-6, is a synthetic sweetener that has garnered significant attention in the field of chemical and pharmaceutical sciences. This compound, belonging to the class of sulfamate esters, is widely recognized for its high sweetness profile and safety, making it a preferred choice in the formulation of low-calorie and sugar-free products. The molecular structure of Aceulfame features a unique sulfonamide group, which contributes to its stability and solubility in various media, enhancing its utility in diverse applications.

The chemical formula of Aceulfame is C₄H₄NO₄S, and its systematic name is 1,2,3-propanetriol, 1-(2,3-dihydroxy-5-methyl-4H-imidazol-4-yl) ester 4-sulfonate. This intricate molecular arrangement not only imparts exceptional sweetness—approximately 200 times sweeter than sucrose—but also ensures minimal aftertaste, a crucial factor in consumer acceptance. The compound’s stability under varying pH conditions and resistance to degradation by heat further solidify its suitability for industrial applications.

In recent years, the demand for natural and artificial sweeteners has surged due to increasing health consciousness among consumers. Aceulfame has emerged as a frontrunner in this domain, particularly in the food and beverage industry. Its compatibility with other sweeteners and stabilizers allows for synergistic formulations that enhance product appeal without compromising nutritional value. Moreover, its non-caloric nature makes it an attractive option for individuals seeking weight management solutions.

Recent studies have delved into the metabolic pathways influenced by Aceulfame, providing deeper insights into its safety and efficacy. Research indicates that Aceulfame is metabolized in the liver through enzymatic processes similar to other sulfamate compounds. Unlike some artificial sweeteners that have raised concerns about potential health risks, Aceulfame has demonstrated a favorable safety profile in multiple toxicological studies. These findings have reinforced its approval by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA), ensuring its widespread use in consumer products.

The pharmaceutical industry has also explored the potential of Aceulfame beyond its traditional role as a sweetener. Preliminary research suggests that Aceulfame may exhibit mild bioactive properties, such as antioxidant effects, which could be beneficial in developing novel therapeutic agents. While further studies are needed to fully elucidate these properties, the preliminary data are promising and warrant additional investigation.

The production of Aceulfame (CAS No. 33665-90-6) involves a multi-step synthesis process that typically begins with the reaction of ethyl acetoacetate with urea to form diethyl ethoxymethylenemalonate. This intermediate is then condensed with 5-methylimidazole to yield the corresponding imidazole derivative. Subsequent esterification with glycolic acid followed by sulfonation produces the final product. Advances in synthetic methodologies have improved the efficiency and yield of this process, making Aceulfame more cost-effective and environmentally sustainable.

The versatility of Aceulfame extends to its application in pharmaceutical formulations as well. Due to its stability and low toxicity, it can be used as a textural enhancer and flavor carrier in drug formulations, particularly those intended for pediatric use or patients with diabetes. Its ability to mask unpleasant tastes associated with certain medications enhances patient compliance, making it a valuable component in pharmaceutical development.

Emerging research has also highlighted the potential role of Aceulfame in combating dental caries. Studies have shown that unlike sugar, which promotes bacterial growth leading to tooth decay, Aceulfame does not contribute to plaque formation or acid production in the mouth. This property makes it an ideal candidate for inclusion in sugar-free chewing gums and oral care products designed to maintain dental health.

The global market for synthetic sweeteners continues to expand, driven by rising obesity rates and increasing awareness of health-related issues associated with high sugar consumption. Aceulfame, with its proven safety profile and superior taste characteristics, is well-positioned to capture a significant share of this market. Manufacturers are investing in innovative formulations that combine Aceulfame with other natural or artificial sweeteners to create products that meet diverse consumer preferences.

In conclusion,Aceulfame(CAS No,33665-90-6) stands as a testament to the advancements in chemical synthesis and application development within the pharmaceutical industry。 Its unique properties make it an indispensable component in various industrial applications while ensuring consumer safety through rigorous testing and regulatory oversight。 As research progresses,Aceulfameis poised to play an even greater role in addressing global health challenges related to diet and nutrition.